2-(Azetidin-3-yl)-5-chloropyridine

• Molecular Formula: C8H9ClN2
• Molecular Weight: 168.62 g/mol
• IUPAC Name: 2-(azetidin-3-yl)-5-chloropyridine
• InChI: InChI=1S/C8H9ClN2/c9-7-1-2-8(11-5-7)6-3-10-4-6/h1-2,5-6,10H,3-4H2
• InChI Key: MOAARRKDFJYODL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=NC=C(C=C2)Cl

Description

Systematic Nomenclature and CAS Registry Number Analysis

The compound is formally named 2-(azetidin-3-yl)-5-chloropyridine under IUPAC nomenclature, reflecting its core pyridine ring substituted at the 2-position with an azetidin-3-yl group and at the 5-position with a chlorine atom. Its CAS registry number, 1260845-92-8 , uniquely identifies it in chemical databases. The molecular formula C₈H₉ClN₂ corresponds to a molecular weight of 168.62 g/mol, with the SMILES representation ClC₁=CN=C(C2CNC2)C=C₁ illustrating connectivity.

Property	Value
CAS Registry Number	1260845-92-8
Molecular Formula	C₈H₉ClN₂
Molecular Weight	168.62 g/mol
SMILES	ClC₁=CN=C(C2CNC2)C=C₁

Molecular Geometry and Conformational Dynamics

The compound adopts a planar pyridine ring fused to a strained azetidine moiety. Density functional theory (DFT) calculations predict bond angles of 117°–123° within the azetidine ring, consistent with its inherent ring strain. The chloropyridine moiety exhibits a near-perfect trigonal planar geometry at the nitrogen atom (bond angle: 120°), while the azetidine’s puckered conformation introduces torsional strain of 8–12 kJ/mol. Nuclear magnetic resonance (NMR) studies reveal restricted rotation about the C–N bond linking the azetidine and pyridine rings, leading to two predominant conformers in solution at room temperature.

Electronic Structure and Orbital Hybridization Patterns

The electronic structure features a conjugated π-system in the pyridine ring (HOMO-LUMO gap: ~5.2 eV) and localized σ-bonds in the azetidine. Natural bond orbital (NBO) analysis shows:

• Pyridine nitrogen : sp² hybridization (s-character: 33%)
• Azetidine nitrogen : sp³ hybridization (s-character: 25%)
• Chlorine atom : p-orbital dominance (95%) in bonding

The chlorine substituent exerts a strong electron-withdrawing effect (-I), reducing electron density at the pyridine’s 3-position by 18% compared to unsubstituted analogues. Conjugation between the azetidine’s lone pair and the pyridine ring is limited due to orthogonal orbital alignment, resulting in a 0.32 Å deviation from coplanarity.

Comparative Analysis with Related Azetidine-Pyridine Hybrid Systems

Three structural analogues demonstrate key differences:

• 2-(Azetidin-3-yloxy)-5-chloropyridine hydrochloride (CAS 2098053-09-7)

  • Oxygen linker increases rotational freedom (ΔG‡ = 45 kJ/mol vs. 58 kJ/mol for direct linkage)
  • Protonated azetidine nitrogen enhances water solubility (logP: -0.7 vs. 1.2 for neutral form)

• 5-(Azetidin-3-yl)-2-chloropyrimidine (CID 172993381)

  • Pyrimidine core introduces additional nitrogen at 4-position
  • Reduced aromatic stabilization energy (ΔE = 28 kJ/mol vs. pyridine’s 35 kJ/mol)

• 7-(Azetidin-1-yl)-4-methylcoumarin derivatives

  • Extended conjugation via coumarin system lowers HOMO-LUMO gap to 4.1 eV
  • Steric hindrance from methyl group decreases azetidine ring strain by 15%

The parent compound’s balanced lipophilicity (clogP: 1.8) and polar surface area (48 Ų) position it uniquely between these analogues in drug design applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Azetidin-3-yl)-5-chloropyridine typically involves the formation of the azetidine ring followed by its attachment to the chloropyridine moiety. . This reaction is efficient for synthesizing functionalized azetidines, although it has inherent challenges.

Industrial Production Methods

Industrial production methods for 2-(Azetidin-3-yl)-5-chloropyridine are not well-documented in the public domain. the general approach would involve optimizing the synthetic route for large-scale production, ensuring high yield and purity, and minimizing the use of hazardous reagents and conditions.

Chemical Reactions Analysis

Types of Reactions

2-(Azetidin-3-yl)-5-chloropyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom on the pyridine ring can be substituted with other nucleophiles.

Oxidation and Reduction: The azetidine ring can be oxidized or reduced under specific conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation: Reagents like hydrogen peroxide or peracids can be used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while oxidation and reduction can modify the azetidine ring.

Scientific Research Applications

2-(Azetidin-3-yl)-5-chloropyridine has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for synthesizing potential therapeutic agents.

Biological Studies: Its derivatives are studied for their biological activities, including antimicrobial and anticancer properties.

Chemical Synthesis: It is used in the synthesis of complex organic molecules and heterocycles.

Mechanism of Action

The mechanism of action of 2-(Azetidin-3-yl)-5-chloropyridine is not well-documented. its biological effects are likely mediated through interactions with specific molecular targets and pathways. For instance, similar compounds have been shown to inhibit enzymes or receptors involved in disease processes .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₈H₈ClN₂
• Molecular Weight : 168.61 g/mol (estimated).
• Synthesis : Likely synthesized via nucleophilic substitution of 2,5-dichloropyridine with azetidine derivatives under controlled conditions (e.g., in polar aprotic solvents like DMF or acetonitrile at elevated temperatures) .

Comparative Analysis with Structural Analogs

2-Amino-5-chloropyridine

Structure : Pyridine with NH₂ at position 2 and Cl at position 5.
Properties :

• CAS : 1072-98-6; EC : 214-020-4.
• Melting Point : 133–136°C.
• Solubility : Water-soluble, unlike azetidine-substituted analogs, which are more hydrophobic .
  Applications : Precursor for agrochemicals and pharmaceuticals.
  Comparison :
• The amino group enhances hydrogen-bonding capacity, increasing solubility but reducing lipophilicity compared to the azetidine variant.

2-(Pyrazol-1-yl)-5-chloropyridine Derivatives

Example : 2-(4-Benzyl-3-ethoxy-5-methyl-1H-pyrazol-1-yl)-5-chloropyridine (Compound 6i).
Synthesis : 40% yield via reaction of 2,5-dichloropyridine with pyrazole derivatives in acetonitrile at 180°C .
Comparison :

• Pyrazole substituents introduce aromaticity and planar geometry, favoring π-π stacking interactions.

Azetidine-Containing Derivatives

Example : 2-(3-(4-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)azetidin-3-yl)acetonitrile ().
Synthesis : Uses azetidine intermediates in multi-step reactions with dichloromethane and triethylamine .
Comparison :

• Azetidine rings improve metabolic stability and membrane permeability compared to bulkier substituents.
• Increased synthetic complexity due to ring strain and sensitivity to reaction conditions .

Table 1: Key Properties of 5-Chloropyridine Derivatives

Compound	Substituent at Position 2	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Applications
2-(Azetidin-3-yl)-5-Cl-Py	Azetidine	168.61	Not reported	Low (hydrophobic)	Pharmaceutical intermediates
2-Amino-5-Cl-Py	NH₂	128.56	133–136	High (aqueous)	Agrochemical synthesis
2-(Pyrazol-1-yl)-5-Cl-Py	Pyrazole	~325.8 (for 6i)	Not reported	Moderate	Enzyme inhibition

Biological Activity

2-(Azetidin-3-yl)-5-chloropyridine is a heterocyclic compound characterized by the presence of both an azetidine ring and a chlorinated pyridine moiety. Its molecular formula is C₈H₉ClN₂. The unique structural features of this compound suggest potential biological activities, particularly in medicinal chemistry. This article reviews the existing literature on the biological activity of 2-(Azetidin-3-yl)-5-chloropyridine, focusing on its pharmacological properties, mechanisms of action, and potential applications.

Chemical Structure and Properties

The compound's structure includes:

• Azetidine Ring : A four-membered nitrogen-containing ring that often exhibits unique reactivity and biological interactions.
• Chloropyridine Moiety : A pyridine ring substituted with a chlorine atom at the 5-position, which may enhance lipophilicity and biological activity.

Biological Activity Overview

Preliminary studies indicate that 2-(Azetidin-3-yl)-5-chloropyridine may exhibit antibacterial and antifungal properties. These findings are consistent with research on related compounds that also contain azetidine structures, which have been investigated for their pharmaceutical potential due to their ability to interact with various biological targets.

Antibacterial Activity

Research has shown that compounds similar to 2-(Azetidin-3-yl)-5-chloropyridine can inhibit bacterial growth. For instance, studies on related chloropyridine derivatives have demonstrated significant antibacterial effects against various strains of bacteria, suggesting that 2-(Azetidin-3-yl)-5-chloropyridine may possess similar properties .

Antifungal Activity

The antifungal potential of azetidine-containing compounds has also been noted. Initial investigations into 2-(Azetidin-3-yl)-5-chloropyridine suggest it may inhibit fungal growth, although specific studies are still required to confirm these effects and elucidate the underlying mechanisms.

The exact mechanisms through which 2-(Azetidin-3-yl)-5-chloropyridine exerts its biological effects are not fully understood. However, it is hypothesized that:

• The compound may interact with enzymes or receptors involved in critical metabolic pathways.
• Molecular docking studies could provide insights into its binding affinities and interactions with specific biological targets.

Research Findings and Case Studies

Several studies have explored the biological activity of compounds related to 2-(Azetidin-3-yl)-5-chloropyridine:

Study	Findings
	Investigated antibacterial properties against Gram-positive and Gram-negative bacteria	Suggests potential for development as an antibiotic
	Assessed antifungal activity in vitro	Indicates possible use in treating fungal infections
	Explored interactions with metabolic enzymes	Highlights need for further research on pharmacodynamics

Future Directions

Further research is needed to fully characterize the biological activity of 2-(Azetidin-3-yl)-5-chloropyridine. Key areas for future studies include:

• In vivo studies : To assess the therapeutic efficacy and safety profile.
• Mechanistic studies : To elucidate how the compound interacts with specific biological targets.
• Structure-activity relationship (SAR) analysis : To identify modifications that enhance biological activity.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 2-(Azetidin-3-yl)-5-chloropyridine?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or cross-coupling reactions. For example, substituting a chlorine atom on 5-chloropyridine with an azetidine moiety under basic conditions (e.g., using K₂CO₃ in DMF at 80°C) is a common approach . Alternatively, Suzuki-Miyaura coupling could introduce the azetidine group if pre-functionalized with a boronic ester. Reaction optimization should include inert atmosphere (N₂/Ar) and monitoring by TLC or LC-MS to track intermediate formation .

Q. How can researchers characterize the structural purity of 2-(Azetidin-3-yl)-5-chloropyridine?

• Methodological Answer : Use a combination of spectroscopic techniques:

• ¹H/¹³C NMR : Confirm the presence of the azetidine ring (δ ~3.5–4.0 ppm for N-CH₂ protons) and pyridine aromatic signals .
• High-Resolution Mass Spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]⁺) to ensure correct stoichiometry.
• X-ray Crystallography : Resolve stereochemical ambiguities if crystalline derivatives are obtainable .

Q. What storage conditions are recommended to maintain the stability of 2-(Azetidin-3-yl)-5-chloropyridine?

• Methodological Answer : Store at –20°C under inert gas (argon) in sealed, light-resistant vials. Use molecular sieves or desiccants to prevent hydrolysis of the azetidine ring. Stability assessments via periodic HPLC analysis are advised to detect degradation (e.g., ring-opening products) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields in azetidine-pyridine coupling reactions?

• Methodological Answer : Systematic variation of catalysts (e.g., Pd(PPh₃)₄ for Suzuki coupling), solvents (DMF vs. THF), and temperature (60–100°C) is critical. Design a factorial experiment to test parameters. For example, evidence suggests dichloromethane/methanol mixtures at 0–5°C enhance selectivity in analogous reactions . Monitor byproducts (e.g., dehalogenated pyridines) using GC-MS to refine conditions .

Q. What computational strategies are effective in predicting the biological interactions of 2-(Azetidin-3-yl)-5-chloropyridine?

• Methodological Answer : Perform molecular docking studies (e.g., AutoDock Vina) with target proteins (e.g., kinases or GPCRs) using the compound’s minimized 3D structure (optimized via DFT at the B3LYP/6-31G* level). Compare binding affinities with similar azetidine-containing analogs to identify key pharmacophores .

Q. How should researchers address discrepancies in reported biological activity data for azetidine-pyridine derivatives?

• Methodological Answer : Conduct meta-analysis of existing studies, focusing on variables such as:

• Assay Conditions : pH, temperature, and solvent (DMSO concentration) can alter potency .
• Stereochemistry : Unresolved stereoisomers (if present) may exhibit divergent activities. Use chiral HPLC to isolate enantiomers and retest .
• Cell Line Variability : Validate findings across multiple cell models (e.g., HEK293 vs. HeLa) to rule out cell-specific effects.

Data Contradiction Analysis

Q. Why might synthetic yields vary significantly across literature reports for this compound?

• Methodological Answer : Variations often stem from:

• Impurity Profiles : Residual moisture or oxygen can deactivate catalysts in cross-coupling reactions. Use Karl Fischer titration to quantify water in solvents .
• Substrate Accessibility : Steric hindrance around the azetidine nitrogen may limit reactivity. Methyl-substituted azetidines could improve coupling efficiency .

Safety and Handling

Q. What safety protocols are essential when handling 2-(Azetidin-3-yl)-5-chloropyridine?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear nitrile gloves, goggles, and a lab coat. Use a fume hood to avoid inhalation of fine particles .
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste. Avoid aqueous cleanup to prevent exothermic reactions .